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Compound of Interest

Compound Name: Baicalein 6-O-glucoside

Cat. No.: B1590216

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity: Baicalein 6-O-glucoside
CAS Number: 28279-72-3

Synonyms:

» Baicalein 6-O-beta-D-glucopyranoside

e Tetuin

Physicochemical Properties and Data

This section summarizes the key physicochemical properties of Baicalein 6-O-glucoside. The
data is compiled from various chemical databases and presented for easy reference.
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Property Value Reference
Molecular Formula C21H20010 [1]
Molecular Weight 432.38 g/mol [1]
Appearance Yellow powder

Soluble in DMSO, Pyridine,

Solubility
Methanol, Ethanol
5,7-dihydroxy-2-phenyl-6-
[(2S,3R,4S,5S,6R)-3,4,5-
Chemical Structure trihnydroxy-6-

(hydroxymethyl)oxan-2-

ylloxychromen-4-one

Biological Activity and Mechanism of Action

Baicalein 6-O-glucoside is a glycosylated form of baicalein, a flavonoid with known anti-
inflammatory and antioxidant properties. The addition of a glucose moiety at the 6-O position is
understood to enhance the bioavailability of baicalein. Emerging research indicates that
Baicalein 6-O-glucoside acts as a prodrug, being converted intracellularly to its aglycone,
baicalein. This conversion is crucial for its biological activity.

Anti-inflammatory Activity

Baicalein 6-O-glucoside has demonstrated significant anti-inflammatory effects. A key
mechanism underlying this activity is the activation of the Nuclear factor erythroid 2-related
factor 2 (Nrf2) signaling pathway.

Upon intracellular conversion to baicalein, the compound induces the translocation of Nrf2 to
the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the
promoter regions of various antioxidant and cytoprotective genes, leading to their transcription.
This cascade ultimately helps to mitigate inflammatory responses.
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Caption: Proposed mechanism of Nrf2 activation by Baicalein 6-O-glucoside.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis,
analysis, and evaluation of Baicalein 6-O-glucoside.

Enzymatic Synthesis of Baicalein 6-O-glucoside

This protocol describes a method for the enzymatic synthesis of Baicalein 6-O-glucoside,
which offers advantages in terms of specificity and milder reaction conditions compared to
chemical synthesis.

Objective: To synthesize Baicalein 6-O-glucoside from baicalein using a suitable
glycosyltransferase.

Materials:

Baicalein

Uridine diphosphate glucose (UDPG)

Glycosyltransferase (e.g., from microbial sources or plant cell cultures)

Reaction buffer (e.g., phosphate buffer, pH 7.0)
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Organic solvent (e.g., DMSO) for dissolving baicalein

Reaction vessel

Incubator/shaker

HPLC system for monitoring reaction progress and purification

Procedure:

Prepare a stock solution of baicalein in a minimal amount of DMSO.

Prepare the reaction mixture in the reaction buffer containing:

o Baicalein (from stock solution)

o UDPG (in molar excess to baicalein)

o Glycosyltransferase enzyme

Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30-37°C) with
gentle shaking.

Monitor the progress of the reaction by taking aliquots at different time points and analyzing
them by HPLC.

Once the reaction is complete (indicated by the consumption of baicalein and the formation
of the product peak), stop the reaction by adding a quenching solvent (e.g., methanol or
acetonitrile).

Purify the Baicalein 6-O-glucoside from the reaction mixture using preparative HPLC or
other chromatographic techniques.

Confirm the identity and purity of the synthesized compound using analytical techniques
such as LC-MS and NMR.
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Caption: General workflow for the enzymatic synthesis of Baicalein 6-O-glucoside.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
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This protocol outlines a general method for the quantitative analysis of Baicalein 6-O-
glucoside in various matrices.

Objective: To determine the concentration of Baicalein 6-O-glucoside in a sample.
Instrumentation:

o HPLC system with a UV-Vis or Diode Array Detector (DAD)

o C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or phosphoric acid (for mobile phase modification)

Baicalein 6-O-glucoside standard of known purity

Chromatographic Conditions (Example):

Mobile Phase: A gradient of Solvent A (Water with 0.1% formic acid) and Solvent B
(Acetonitrile with 0.1% formic acid).

o Gradient Program: A typical gradient might start with a low percentage of Solvent B,
increasing linearly over time to elute the compound.

e Flow Rate: 1.0 mL/min
e Column Temperature: 25-30°C

o Detection Wavelength: Determined by the UV spectrum of Baicalein 6-O-glucoside
(typically around 280 nm and 320 nm).

Injection Volume: 10-20 pL

Procedure:
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o Standard Preparation: Prepare a series of standard solutions of Baicalein 6-O-glucoside in
a suitable solvent (e.g., methanol) at known concentrations.

o Sample Preparation: Dissolve the sample containing Baicalein 6-O-glucoside in the mobile
phase or a compatible solvent. Filter the sample through a 0.45 um syringe filter before
injection.

o Calibration Curve: Inject the standard solutions into the HPLC system and record the peak
areas. Plot a calibration curve of peak area versus concentration.

o Sample Analysis: Inject the prepared sample into the HPLC system and record the peak
area of Baicalein 6-O-glucoside.

o Quantification: Determine the concentration of Baicalein 6-O-glucoside in the sample by
interpolating its peak area on the calibration curve.

Summary of Quantitative Data

The following table summarizes available quantitative data on the biological activities of
Baicalein 6-O-glucoside and its aglycone, baicalein, for comparative purposes.
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Result (ICso or
Assay Compound ther) Reference
other

Anti-inflammatory

Lipoxygenase

- Baicalein ~0.1-1uM
Inhibition
Nitric Oxide
Production Inhibition Baicalein 6-O- Dose-dependent
(in LPS-stimulated glucoside decrease
RAW 264.7 cells)
Antioxidant Capacity
DPPH Radical o

) Baicalein ~10-20 uM

Scavenging
ORAC (Oxygen
Radical Absorbance Baicalein High umol TE/g

Capacity)

Note: Specific ICso values for Baicalein 6-O-glucoside are not yet widely reported in the
literature, with studies often describing its effects qualitatively or in comparison to its aglycone.
Further research is needed to establish precise quantitative measures of its activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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